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Compound of Interest

Compound Name: DVD-445

Cat. No.: B8107553

Disclaimer: The following information pertains to Antioxidant 445, also known as 4,4'-Bis(a,0-
dimethylbenzyl)diphenylamine (CAS No. 10081-67-1). This guidance is provided on the
assumption that "DVD-445" refers to this chemical, a common antioxidant used in laboratory
and industrial settings. It is crucial to confirm the identity of any substance before handling and
to consult the specific Safety Data Sheet (SDS) provided by the manufacturer.

This guide furnishes essential safety and logistical information for researchers, scientists, and
drug development professionals engaged in the handling of Antioxidant 445. The following
procedural steps are designed to ensure safe operational use and disposal.

Personal Protective Equipment (PPE)

When handling Antioxidant 445, the use of appropriate personal protective equipment is
mandatory to prevent skin and eye contact, as well as inhalation.[1][2]
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PPE Category

Item

Specification

Eye and Face Protection

Safety Glasses or Goggles

Must be worn at all times in the

laboratory.

Face Shield

Recommended when there is
a risk of splashing or dust

generation.

Hand Protection

Chemical-resistant Gloves

Nitrile or neoprene gloves are
suitable. Inspect gloves for

integrity before each use.

Body Protection

Laboratory Coat

Should be fully buttoned.

Chemical-resistant Apron

Recommended for larger
guantities or when splashing is

likely.

Full-body Suit

May be required for large-scale
operations or in case of a

significant spill.

Respiratory Protection

NIOSH-approved Respirator

Required if working in a poorly
ventilated area or if dust is
generated. A dust mask may
be sufficient for small
gquantities in a well-ventilated

space.

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is vital for the safe handling and storage of Antioxidant

445.

Handling Procedures:

» Ventilation: Always handle Antioxidant 445 in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation of dust or vapors.[1][3]
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e Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]
[3][4] In the event of accidental contact, rinse the affected area with copious amounts of
water and seek medical attention if irritation persists.[2][3][4]

o Dust Prevention: Handle the substance carefully to prevent the formation of dust.[1][3][4]
Use non-sparking tools to avoid ignition sources.[1][5]

o Personal Hygiene: Wash hands and face thoroughly with soap and water after handling and
before eating, drinking, or smoking.[3][4] Contaminated work clothing should not be allowed
out of the workplace and should be washed before reuse.[1][2]

Storage Plan:
o Container: Store in a tightly closed, original container.[1][4][6]

» Location: Keep in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.[1][4][6][7]

» Incompatibilities: Store away from incompatible materials, particularly strong oxidizing
agents.[2][4]

Disposal Plan

Proper disposal of Antioxidant 445 and its containers is essential to prevent environmental
contamination.

o Waste Characterization: Unused or waste Antioxidant 445 should be treated as chemical
waste.

o Disposal Method: Dispose of the contents and container in accordance with local, regional,
and national regulations.[1][2] This typically involves sending the waste to a licensed
chemical waste disposal facility. Do not dispose of it down the drain or in regular trash.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate should be collected as chemical waste. Puncture and crush the empty container to
prevent reuse before disposal.
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Quantitative Data Summary

The following table summarizes the key quantitative properties of Antioxidant 445.

Property Value Source

Molecular Formula CsoH31N [4]

Molecular Weight 405.59 g/mol [4]
White to off-white powder or

Appearance [11[7118]
crystals

Melting Point 98-102 °C

Boiling Point > 400 °C at 1013.25 hPa [1]

Density 1.061 g/cm3 [1]

Solubility in Water < 0.007 mg/L at 20 °C [1]

log Pow (Octanol-Water

N o 7.9at25°C [1]
Partition Coefficient)
Vapor Pressure 6.67 hPa at 20 °C [1]

Experimental Protocols and Signaling Pathways

While specific experimental protocols for the use of Antioxidant 445 in drug development are
proprietary and depend on the research context, its primary function is as a thermal and
oxidative stabilizer.[9][10] In a laboratory setting, it would typically be incorporated into a
formulation to prevent the degradation of other components. The workflow for such an
application would follow the general handling procedures outlined above.

Mandatory Visualizations

The following diagram illustrates the standard workflow for the safe handling of Antioxidant 445
in a laboratory setting.
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Caption: Workflow for Safe Handling of Antioxidant 445.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Antioxidant
445]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8107553#personal-protective-equipment-for-
handling-dvd-445]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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